Cas no 1257554-93-0 (tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate)

• Product Name: tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate
• CAS No: 1257554-93-0
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD10700145
• CID: 839713
• PubChem ID: 46739732
• Update Time: 2025-06-30

tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate
• tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methylcarbamate
• 3-(N-Boc-aminomethyl)pyridine-5-boronic acid pinacol ester
• 5-([tert-Butoxycarbonylamino]methyl)pyridine-3-boronic acid pinacol ester
• 5-(N-BOC-aminomethyl)pyridine-3-boronic acid pinacol ester
• C-2182
• DTXSID60675319
• 1257554-93-0
• CEWJPZDUJDUMKZ-UHFFFAOYSA-N
• PS-12937
• DB-096843
• 5-([TERT-BUTOXYCARBONYLAMINO]METHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• MFCD10700145
• [5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-ylmethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]carbamate
• CS-0131390
• Carbamic acid, N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methyl]-, 1,1-dimethylethyl ester
• AKOS015950175
• TERT-BUTYL N-{[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL]METHYL}CARBAMATE
• Boc-5-(Aminomethyl)pyridine-3-boronic acid pinacol ester
• J-524369
• FD10017
• SB83323
• tert-Butyl((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate
• tert-Butyl {[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}carbamate
• SCHEMBL16017535

• MDL： MFCD10700145
• Inchi： 1S/C17H27BN2O4/c1-15(2,3)22-14(21)20-10-12-8-13(11-19-9-12)18-23-16(4,5)17(6,7)24-18/h8-9,11H,10H2,1-7H3,(H,20,21)
• InChI Key： CEWJPZDUJDUMKZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(CNC(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.20600
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.68000
• LogP: 2.79640

Additional information on tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate

tert-butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1257554-93-0, known as tert-butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in advanced chemical processes.

tert-butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate is a derivative of pyridine with a boron-containing substituent and a tert-butyl carbamate group. The presence of the dioxaborolane ring introduces interesting electronic properties to the molecule. Recent studies have highlighted its role in cross-coupling reactions and its potential as a building block for more complex structures.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyridine derivative followed by the introduction of the boron-containing substituent and the tert-butyl carbamate group. The use of palladium catalysts has been shown to enhance the efficiency of these reactions under mild conditions. Researchers have also explored alternative methods to improve yield and purity.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. The boron-containing group can act as a versatile functional group for further transformations. Recent research has demonstrated its utility in constructing heterocyclic compounds with potential pharmacological activity.

In addition to its role in organic synthesis, this compound has been investigated for its electronic properties in materials science applications. The combination of pyridine's inherent aromaticity and the dioxaborolane ring's unique electronic characteristics makes it a candidate for use in semiconducting materials and optoelectronic devices.

The stability and reactivity of tert-butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yllpyridin-3-yllmethyl))carbamate have been extensively studied under various conditions. These studies have provided valuable insights into its behavior during storage and reaction processes.

In conclusion,CAS No 1257554930 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds and materials.